Cas no 2248399-29-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2248399-29-1
- EN300-6523488
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate
-
- Inchi: 1S/C23H17NO5/c1-15(28-18-13-11-17(12-14-18)16-7-3-2-4-8-16)23(27)29-24-21(25)19-9-5-6-10-20(19)22(24)26/h2-15H,1H3
- InChI Key: QGVNUWVABCLNLR-UHFFFAOYSA-N
- SMILES: O(C(C(C)OC1C=CC(=CC=1)C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 387.11067264g/mol
- Monoisotopic Mass: 387.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 72.9Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6523488-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate |
2248399-29-1 | 95.0% | 1.0g |
$0.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate
Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate (CAS No. 2248399-29-1) in Modern Pharmaceutical Research
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate, identified by its CAS number 2248399-29-1, represents a fascinating molecule in the realm of pharmaceutical chemistry. Its structural framework, featuring a dioxo moiety and an isoindol core, combined with a phenylphenoxy substituent, positions it as a candidate for diverse biological activities. This introduction delves into the compound's chemical characteristics, potential pharmacological applications, and its relevance in contemporary research.
The molecular structure of this compound is characterized by its intricate arrangement of heterocyclic and aromatic rings. The presence of the dioxo group (a -C(=O)-C(=O)- structure) suggests significant electrophilic potential, which can be exploited in various chemical reactions. This feature is particularly intriguing for medicinal chemists seeking to develop molecules with enhanced binding affinity or specific metabolic stability. The isoindol scaffold, a derivative of isoindole, is known for its structural versatility and has been explored in the design of bioactive molecules, including those with potential antimicrobial and anti-inflammatory properties.
One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The combination of the dioxo and isoindol moieties provides a unique chemical profile that could interact with biological targets in novel ways. Recent advances in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Studies using molecular docking simulations have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer pathways.
The phenylphenoxy substituent further enhances the compound's complexity and potential biological relevance. This group is commonly found in pharmacologically active agents due to its ability to modulate receptor interactions and improve pharmacokinetic properties. In particular, the phenolic hydroxyl group within the phenoxy moiety can engage in hydrogen bonding interactions, a key factor in drug-receptor binding affinity. This feature makes the compound an attractive candidate for further investigation as a lead molecule in the development of new therapeutic agents.
In the context of current pharmaceutical research, there is growing interest in isoindole derivatives due to their demonstrated efficacy in treating various diseases. The structural motif shared by this compound with other bioactive isoindole derivatives suggests that it may possess similar pharmacological properties. For instance, some isoindole-based compounds have shown promise as kinase inhibitors, which are critical targets in oncology research. The presence of the dioxo group may also contribute to its ability to modulate enzyme activity by serving as a hydrogen bond acceptor or participating in π-stacking interactions.
Moreover, the synthesis of this compound presents an opportunity for methodological innovation in organic chemistry. The preparation of complex heterocyclic systems often requires multi-step synthetic routes involving sophisticated reaction conditions. However, recent developments in green chemistry have introduced more sustainable approaches to constructing such molecules. For example, catalytic methods using transition metals have been employed to streamline synthetic pathways while minimizing waste generation. These advancements not only make the production of compounds like this one more environmentally friendly but also enhance scalability for industrial applications.
The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for exploring novel therapeutic modalities, such as targeted protein degradation and molecular glue drugs. These emerging strategies leverage specific chemical interactions to induce protein degradation or alter cellular processes, offering new avenues for treating diseases that are resistant to conventional therapeutics. As research continues to uncover new biological functions and mechanisms, compounds like this one may play a pivotal role in next-generation drug discovery efforts.
Regulatory considerations are also an important aspect when evaluating new chemical entities like this one. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet high-quality standards before being subjected to preclinical testing. Additionally, understanding metabolic pathways and potential drug-drug interactions early in the development process can significantly impact clinical success rates. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are instrumental in characterizing these compounds accurately before they enter more rigorous testing phases.
In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate (CAS No. 2248399-29-1) represents a promising entity with significant potential for pharmaceutical applications. Its unique structural features—particularly the combination of the dioxo, isoindol, and phenylphenoxy moieties—position it as an interesting candidate for further exploration in drug discovery programs aimed at treating various diseases. As research methodologies continue to evolve toward more efficient and sustainable practices,this compound may serve as an important tool for developing innovative therapeutic solutions.
2248399-29-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-phenylphenoxy)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)